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Compound of Interest

Compound Name: Larotrectinib

Cat. No.: B560067

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of targeted therapies like larotrectinib is paramount to protecting both human
health and the environment. While specific disposal protocols for larotrectinib are not
extensively detailed, a comprehensive approach based on general guidelines for
pharmaceutical waste, manufacturer safety data sheets (SDS), and regulatory best practices
provides a clear path forward. Adherence to these procedures minimizes the risk of
environmental contamination and accidental exposure.

The primary recommendation for disposing of larotrectinib is to utilize pharmaceutical take-
back programs or to engage a licensed hazardous material disposal company.[1][2] This
ensures that the drug is handled and destroyed in a compliant and environmentally sound
manner, typically through incineration in a facility equipped with an afterburner and scrubber.[1]
It is crucial to avoid discharging larotrectinib into drains, watercourses, or the ground.[1][3]

Step-by-Step Disposal and Handling Procedures
1. Initial Assessment and Segregation:
« ldentify Waste Type: Determine if the larotrectinib waste is expired, unused, or

contaminated. This includes leftover oral solution, capsules, and any materials used in
handling the drug, such as gloves or contaminated labware.

o Consult Safety Data Sheet (SDS): Before handling, review the larotrectinib SDS for specific
personal protective equipment (PPE) recommendations and immediate first-aid measures in
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case of exposure.[1][3]

Segregate Waste: Keep larotrectinib waste separate from other chemical or biological
waste unless otherwise instructed by your institution's environmental health and safety
(EHS) department.

. Personal Protective Equipment (PPE) and Handling:
Glove Use: Always wear appropriate protective gloves when handling larotrectinib.[1]
Eye Protection: Use tightly fitting safety goggles to prevent eye contact.[1]

Lab Coat/Protective Clothing: Wear a lab coat or other protective clothing to prevent skin
contact.[3]

Ventilation: Handle the drug in a well-ventilated area to avoid inhalation of any dust from
capsules.[3]

. Disposal of Unused or Expired Larotrectinib:

Preferred Method - Licensed Disposal Company: The most recommended method is to offer
excess and expired larotrectinib to a licensed hazardous material disposal company.[1]
These companies are equipped to handle and incinerate pharmaceutical waste in
compliance with federal and local regulations.

Alternative - Take-Back Programs: For smaller quantities, pharmaceutical take-back
programs are a viable option.[2] These programs ensure that the medication is disposed of
safely and not introduced into the environment.

Prohibited Disposal Methods: Do not flush larotrectinib down the toilet or drain.[2] Avoid
disposing of it in household or regular laboratory trash unless no other options are available
and you are following specific institutional guidelines.

. Disposal of Contaminated Materials:

Packaging: Dispose of contaminated packaging in the same manner as the drug itself.[1]
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o Labware and PPE: Any disposable materials that have come into contact with larotrectinib,
such as gloves, wipes, or plasticware, should be collected in a suitable, sealed container for
disposal by a licensed waste management service.[3]

5. Accidental Spills:
e Evacuate and Secure: Keep unnecessary personnel away from the spill area.[1]
o Containment: Prevent the spill from spreading or entering drains.[3]

o Clean-up: For powdered spills, carefully sweep or vacuum the material into a suitable
container for disposal. Avoid generating dust.[3] For liquid spills, absorb with an inert
material.

o Decontamination: Clean the spill surface thoroughly to remove any residual contamination.

[1]

e Report: Report the spill to your institution's EHS department.

Quantitative Data and Storage Information

For ease of reference, the following table summarizes key quantitative data related to the
storage and handling of larotrectinib.
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Parameter Capsule Formulation Oral Solution Formulation

Store in the refrigerator
Storage Temperature Store at room temperature. between 2°C and 8°C (36°F to
46°F). Do not freeze.[2]

Discard any unused solution

90 days after first opening the
Post-Opening Shelf Life Not applicable. bottle (for the 100 mL bottle) or

31 days (for the 50 mL bottle).

[2]4]

) Offer to a licensed hazardous
Offer to a licensed hazardous o
) ) o material disposal company or
Disposal of Expired Drug material disposal company or
use a take-back program.[1][2]
use a take-back program.[1][2] )
Do not pour down the drain.[2]

Experimental Protocols

Detailed experimental protocols for the chemical deactivation of larotrectinib are not publicly
available. The standard and recommended protocol for rendering the drug non-hazardous is
high-temperature incineration by a licensed waste disposal facility.[1]

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for larotrectinib, the following diagram illustrates
the decision-making process for researchers and laboratory managers.
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Larotrectinib Waste Generated
(Expired, Unused, Contaminated)

Step 1: Assessment & Preparation

Assess Waste Type and Quantity

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Determine Disposal Path

Is a licensed hazardous waste
contractor available?

tep 3: Alternative Disposal (If Permitted)
Step 3: Professional Disposal (Preferred)

Package and Label Waste
According to Institutional and
Regulatory Guidelines

Is a Pharmaceutical
Take-Back Program Available?

Consult Institutional EHS for
Alternative Procedures.
DO NOT FLUSH.

Transfer to Licensed Utilize Authorized
Hazardous Waste Disposal Company Take-Back Program

Final Disposal via Follow EHS Guidance for
High-Temperature Incineration Final Disposition

Click to download full resolution via product page

Caption: Larotrectinib Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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